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Compound of Interest

Compound Name: Arvanil

Cat. No.: B1665783 Get Quote

Essential Safety and Handling Guide for Arvanil
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Arvanil (N-arachidonoylvanillamine) in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and mitigate risks associated with this bioactive compound. As a specific Safety Data

Sheet (SDS) for Arvanil is not readily available, this guidance is based on general best

practices for handling potentially hazardous research chemicals.[1][2]

Quantitative and Technical Data
For quick reference, the following table summarizes key technical data for Arvanil.
Researchers must treat Arvanil as a substance with unknown toxicity and handle it with the

utmost care.
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Property Value Citations

Formal Name

N-[(4-hydroxy-3-

methoxyphenyl)methyl]-5Z,8Z,

11Z,14Z-eicosatetraenamide

[3]

Synonym N-Vanillylarachidonamide [3][4]

Molecular Formula C₂₈H₄₁NO₃

Molecular Weight 439.64 g/mol

Appearance
A solution in ethanol or slightly

yellow oil

Storage

Store at -20°C for long-term

(months to years) or 0-4°C for

short-term (days to weeks).

Stability
≥ 2 years when stored

properly.

Solubility

Soluble in Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO), and Ethanol.

Personal Protective Equipment (PPE)
The proper selection and use of PPE is the final barrier to exposure after engineering and

administrative controls have been implemented. The following PPE is mandatory when

handling Arvanil.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/90052/arvanil
https://www.caymanchem.com/product/90052/arvanil
https://www.medkoo.com/products/13891
https://www.benchchem.com/product/b1665783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specific Requirements Rationale & Citations

Eye/Face Protection
Safety goggles or a face

shield.

Protects eyes and face from

potential splashes of Arvanil

solutions.

Hand Protection

Two pairs of powder-free,

chemical-resistant nitrile

gloves.

Double-gloving is a best

practice for handling

hazardous drugs to prevent

exposure from a potential tear

or puncture in the outer glove.

Change gloves regularly (e.g.,

every 30-60 minutes) or

immediately if contamination is

suspected.

Body Protection

A disposable, long-sleeved

gown that is shown to resist

permeability by chemicals.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For handling solid/powder

forms of Arvanil, a NIOSH-

certified N95 respirator or

higher is required to prevent

inhalation. This should be done

within a chemical fume hood.

Protects against inhalation of

aerosolized particles. A fit-

tested respirator is essential

for user safety.

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal protocols is crucial for maintaining a safe

laboratory environment.

Experimental Protocol: Safe Handling of Arvanil
This protocol outlines the step-by-step procedure for safely handling Arvanil from receipt to

disposal.

1. Pre-Experiment Planning:
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Thoroughly review the experimental plan and all relevant safety information before starting.

Ensure that a chemical fume hood, eyewash station, and safety shower are accessible and

operational.

Prepare and label all necessary equipment and waste containers in advance.

Verify that an appropriate spill kit is readily available.

2. Compound Handling (Performed in a Chemical Fume Hood):

Weighing Solid Arvanil: If working with solid Arvanil, weigh the required amount inside a

chemical fume hood to minimize inhalation exposure. Use anti-static weigh paper or a tared

container.

Preparing Solutions: Add the solvent to the solid Arvanil slowly to avoid splashing. If the

stock solution is pre-dissolved (e.g., in ethanol), use appropriate tools like pipettes to transfer

the liquid.

General Use: Keep all containers with Arvanil sealed when not in use. Use secondary

containment (e.g., a tray) to transport the compound within the lab.

3. Post-Experiment Decontamination:

Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)

to remove any residual contamination.

Dispose of all cleaning materials as hazardous waste.

Disposal Plan for Arvanil Waste
All Arvanil-contaminated materials must be treated as hazardous chemical waste and

disposed of according to institutional and local environmental regulations.

1. Waste Segregation:

Solid Waste: Place any unused solid Arvanil and contaminated disposables (e.g., gloves,

weigh paper, pipette tips) into a designated, sealed, and clearly labeled solid hazardous
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waste container.

Liquid Waste: Collect all solutions containing Arvanil in a separate, sealed, and clearly

labeled liquid hazardous waste container. Ensure the container is chemically compatible with

the solvent used. Do not mix with other waste streams unless explicitly permitted by your

institution's safety office.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

2. Container Management:

Keep all hazardous waste containers closed except when adding waste.

Label containers clearly with "Hazardous Waste," the full chemical name "Arvanil," and any

other required information.

3. Final Disposal:

Store sealed waste containers in a designated and secure satellite accumulation area.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department or a licensed professional waste disposal service.

Never dispose of Arvanil or its containers in the regular trash or down the drain.

Visualizations
Signaling Pathway of Arvanil-Induced Apoptosis
Arvanil can induce apoptosis in certain cell types through a pathway that is dependent on the

Fas-associated death domain (FADD) and the subsequent activation of a caspase cascade.

This mechanism involves the activation of initiator caspase-8, followed by effector caspases-3

and -7, ultimately leading to programmed cell death.
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Caption: Arvanil-induced FADD/Caspase-8 dependent apoptotic pathway.

Workflow for Safe Handling and Disposal of Arvanil
This diagram illustrates the critical steps and logical flow for safely managing Arvanil
throughout its lifecycle in a research environment, from initial planning to final waste disposal.
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Caption: Procedural workflow for the safe handling and disposal of Arvanil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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